Cas no 1212168-03-0 ((1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol)

• Product Name: (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• CAS No: 1212168-03-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD09863589
• CID: 5216079
• Update Time: 2025-06-09

(1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol
• 1,4-Benzodioxin-6-methanol, α-(bromomethyl)-2,3-dihydro-, (αS)-

• MDL： MFCD09863589
• Inchi： 1S/C10H11BrO3/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9/h1-2,5,8,12H,3-4,6H2/t8-/m1/s1
• InChI Key： GDDCWSLVZAXMLA-MRVPVSSYSA-N
• SMILES： BrC[C@H](C1C=CC2=C(C=1)OCCO2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7

Additional information on (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

Chemical Profile of (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol (CAS No. 1212168-03-0)

The compound (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol, identified by its CAS number CAS No. 1212168-03-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a bromo substituent and a dihydrobenzodioxin moiety suggests a unique interaction profile with biological targets, making it a subject of intense study in synthetic organic chemistry and drug discovery.

In recent years, the exploration of heterocyclic compounds has led to the identification of numerous bioactive molecules that exhibit promising pharmacological properties. Among these, benzodioxin derivatives have been extensively investigated for their role in modulating various biological pathways. The specific configuration of the stereocenter at the (1S) position in this compound is particularly noteworthy, as it can significantly influence the molecule's binding affinity and metabolic stability. This stereochemical feature is often a critical factor in determining the efficacy and safety of a drug candidate.

The dihydrobenzodioxin ring system, also known as an oxygenated dibenzo[b,e][1,4]oxepine scaffold, is known for its ability to interact with a wide range of biological targets. Studies have shown that such scaffolds can exhibit anti-inflammatory, antimicrobial, and even antitumor activities. The bromo substituent at the 2-position further enhances the compound's potential by introducing electrophilic centers that can participate in various chemical reactions, including cross-coupling reactions commonly employed in drug synthesis. This structural motif allows for facile modifications, enabling chemists to fine-tune the pharmacological properties of the molecule.

Current research in this area focuses on leveraging computational methods to predict and optimize the bioactivity of such compounds. Molecular modeling techniques have been instrumental in understanding how (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol interacts with target proteins at the molecular level. These studies have revealed insights into its binding mode and have guided the design of more potent derivatives. Additionally, high-throughput screening campaigns have identified novel analogs with enhanced activity against specific disease-related targets.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include stereoselective bromination and functional group interconversions that preserve the integrity of the dihydrobenzodioxin core. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing both reaction times and waste generation. These improvements are crucial for scaling up production while maintaining high yields and purity standards.

One of the most exciting applications of this compound is its potential use as a precursor in the synthesis of more complex drug molecules. By serving as a building block, it can be incorporated into larger scaffolds through various chemical reactions such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination. Such transformations allow for the introduction of additional functional groups that can enhance pharmacological activity or improve pharmacokinetic properties.

Furthermore, the environmental impact of synthesizing and utilizing this compound has been a growing concern in recent years. Researchers are increasingly adopting green chemistry principles to minimize hazardous waste and energy consumption during production processes. Techniques such as flow chemistry and biocatalysis have shown promise in achieving these goals while maintaining high chemical yields.

In conclusion, (1S)-2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of stereochemistry and functional groups makes it a valuable tool for both academic research and industrial drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.